Cas no 1593828-36-4 (1-(3-Aminopyridin-2-yl)prop-2-en-1-one)

1-(3-Aminopyridin-2-yl)prop-2-en-1-one is a versatile heterocyclic compound featuring both an aminopyridine and an α,β-unsaturated ketone moiety. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The presence of the 3-amino group enhances its utility as a building block for further functionalization, while the prop-2-en-1-one (enone) group allows for Michael additions or cyclization reactions. Its dual functionality makes it valuable in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactive enone system. High-purity grades ensure consistent performance in synthetic workflows.

1-(3-Aminopyridin-2-yl)prop-2-en-1-one structure

1593828-36-4 structure

Product Name:1-(3-Aminopyridin-2-yl)prop-2-en-1-one

CAS No:1593828-36-4

MF:C₈H₈N₂O

MW:148.16192150116

CID:5709275

PubChem ID:116613769

Update Time:2025-11-05

1-(3-Aminopyridin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 1593828-36-4
- EN300-795348
- 1-(3-Aminopyridin-2-yl)prop-2-en-1-one
- Inchi： 1S/C8H8N2O/c1-2-7(11)8-6(9)4-3-5-10-8/h2-5H,1,9H2
- InChI Key： UOHGEELLOUHLLA-UHFFFAOYSA-N
- SMILES： O=C(C=C)C1C(=CC=CN=1)N

Computed Properties

Exact Mass: 148.063662883g/mol
Monoisotopic Mass: 148.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 56Å²

1-(3-Aminopyridin-2-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-795348-0.05g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	0.05g	$888.0	2025-03-21
Enamine	EN300-795348-0.1g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	0.1g	$930.0	2025-03-21
Enamine	EN300-795348-0.25g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	0.25g	$972.0	2025-03-21
Enamine	EN300-795348-0.5g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	0.5g	$1014.0	2025-03-21
Enamine	EN300-795348-1.0g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	1.0g	$1057.0	2025-03-21
Enamine	EN300-795348-2.5g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	2.5g	$2071.0	2025-03-21
Enamine	EN300-795348-5.0g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	5.0g	$3065.0	2025-03-21
Enamine	EN300-795348-10.0g	1-(3-aminopyridin-2-yl)prop-2-en-1-one	1593828-36-4	95.0%	10.0g	$4545.0	2025-03-21

1-(3-Aminopyridin-2-yl)prop-2-en-1-one Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207

Additional information on 1-(3-Aminopyridin-2-yl)prop-2-en-1-one

Comprehensive Overview of 1-(3-Aminopyridin-2-yl)prop-2-en-1-one (CAS No. 1593828-36-4)

1-(3-Aminopyridin-2-yl)prop-2-en-1-one, with the CAS number 1593828-36-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridine derivative, is characterized by its unique molecular structure, combining an aminopyridine moiety with a propenone group. Its structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The growing interest in 1-(3-Aminopyridin-2-yl)prop-2-en-1-one is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in targeting specific enzymes and receptors, which could lead to breakthroughs in treating diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's reactive functional groups allow for versatile modifications, enabling the creation of novel derivatives with enhanced pharmacological properties.

In recent years, the demand for high-purity chemical intermediates like 1-(3-Aminopyridin-2-yl)prop-2-en-1-one has surged, particularly in the pharmaceutical industry. This trend aligns with the broader focus on precision medicine and personalized therapies, where tailored compounds play a critical role. The compound's CAS number 1593828-36-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 1-(3-Aminopyridin-2-yl)prop-2-en-1-one is often synthesized via condensation reactions involving 3-aminopyridine and acryloyl chloride. The process requires careful optimization to achieve high yields and purity, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound and ensure its quality.

The compound's stability and solubility profile are also critical factors for its utility in research. 1-(3-Aminopyridin-2-yl)prop-2-en-1-one exhibits moderate solubility in polar organic solvents, making it suitable for various reaction conditions. Researchers often investigate its photophysical properties and reactivity to optimize its use in catalysis and material science applications.

In the context of green chemistry, there is a growing emphasis on developing sustainable synthetic routes for compounds like 1-(3-Aminopyridin-2-yl)prop-2-en-1-one. Efforts are underway to minimize waste and reduce the use of hazardous reagents, aligning with global initiatives for environmentally friendly chemical production. This focus on sustainability has further elevated the compound's profile in academic and industrial settings.

Looking ahead, the potential of 1-(3-Aminopyridin-2-yl)prop-2-en-1-one (CAS No. 1593828-36-4) continues to expand as new applications emerge. Its role in bioconjugation, proteomics, and chemical biology is being actively explored, offering exciting opportunities for innovation. As research progresses, this compound is poised to remain a key player in the advancement of life sciences and pharmaceutical development.